Cas no 83487-13-2 (3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-)

83487-13-2 structure
Product name:3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
CAS No:83487-13-2
MF:C8H11NO2
MW:153.178442239761
CID:708886
3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
- 1-acetyl-3,4-dihydro-2H-pyridine-5-carbaldehyde
- 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro- (9CI)
- N-acetyl-1,4,5,6-tetrahydronicotinaldehyde
- 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro-
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- Inchi: 1S/C8H11NO2/c1-7(11)9-4-2-3-8(5-9)6-10/h5-6H,2-4H2,1H3
- InChI Key: KQNDOGANBCOPFG-UHFFFAOYSA-N
- SMILES: C1N(C(C)=O)CCCC=1C=O
Computed Properties
- Exact Mass: 153.079
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4A^2
Experimental Properties
- Density: 1.209±0.06 g/cm3(Predicted)
- Boiling Point: 302.3±41.0 °C(Predicted)
- pka: -1.36±0.40(Predicted)
3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro- Related Literature
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1. Book reviews
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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